Cas no 1416354-31-8 (3-Bromo-4-nitropyridine hydrochloride)

• Product Name: 3-Bromo-4-nitropyridine hydrochloride
• CAS No: 1416354-31-8
• MF: C₅H₄BrClN₂O₂
• MW: 239.454459190369
• MDL: MFCD23135864
• CID: 2094534
• PubChem ID: 70700917
• Update Time: 2025-05-20

3-Bromo-4-nitropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-nitropyridine hydrochloride
• 3-bromo-4-nitropyridine;hydrochloride
• AKOS016004874
• 3-Bromo-4-nitropyridinehydrochloride
• 1416354-31-8

• MDL： MFCD23135864
• Inchi： 1S/C5H3BrN2O2.ClH/c6-4-3-7-2-1-5(4)8(9)10;/h1-3H;1H
• InChI Key： NFRLEIBYTXHYKN-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1[N+](=O)[O-].Cl

Computed Properties

• Exact Mass: 237.91447Da
• Monoisotopic Mass: 237.91447Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7Ų

Additional information on 3-Bromo-4-nitropyridine hydrochloride

3-Bromo-4-nitropyridine hydrochloride (CAS No. 1416354-31-8): A Comprehensive Overview

3-Bromo-4-nitropyridine hydrochloride (CAS No. 1416354-31-8) is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development, catalysis, and advanced materials synthesis.

The molecular structure of 3-bromo-4-nitropyridine hydrochloride consists of a pyridine ring with a bromine atom at the 3-position and a nitro group at the 4-position. The hydrochloride salt form suggests that this compound is often used in its protonated state, which can influence its solubility and reactivity. The presence of both bromine and nitro groups introduces a high degree of functional versatility, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the role of 3-bromo-4-nitropyridine hydrochloride in the synthesis of bioactive molecules. Researchers have demonstrated that this compound can serve as an intermediate in the construction of complex heterocyclic frameworks, which are critical components of many pharmaceutical agents. For instance, its use in the synthesis of anti-inflammatory and anticancer drugs has shown promising results, underscoring its potential in drug discovery pipelines.

In addition to its role in medicinal chemistry, 3-bromo-4-nitropyridine hydrochloride has also been explored for its catalytic properties. The nitro group on the pyridine ring can act as an electron-withdrawing substituent, enhancing the reactivity of the compound in certain catalytic cycles. This property has led to its application in asymmetric catalysis, where it facilitates the formation of chiral centers with high enantioselectivity.

The synthesis of 3-bromo-4-nitropyridine hydrochloride typically involves a multi-step process that includes bromination and nitration reactions on a pyridine derivative. Recent advancements in these reaction conditions have improved the yield and purity of the compound, making it more accessible for large-scale applications. Moreover, green chemistry approaches have been implemented to minimize environmental impact during its production.

From an environmental perspective, understanding the fate and transport of 3-bromo-4-nitropyridine hydrochloride is crucial for assessing its potential risks to ecosystems. Studies have shown that this compound undergoes rapid degradation under UV light and microbial action, reducing its persistence in aquatic environments. However, further research is needed to fully characterize its environmental behavior and toxicity profile.

In conclusion, 3-bromo-4-nitropyridine hydrochloride (CAS No. 1416354-31-8) stands out as a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical properties continue to drive innovative research, positioning it as a key player in advancing modern chemistry and materials science.